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Compound Name: Dimethenamid
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For Researchers, Scientists, and Drug Development Professionals

Dimethenamid, a chloroacetamide herbicide, is a vital tool in modern agriculture for the pre-
emergence control of annual grasses and small-seeded broadleaf weeds. Its mode of action
involves the inhibition of very-long-chain fatty acid synthesis, leading to the disruption of cell
growth and division in susceptible plants. To broaden the spectrum of weed control, enhance
efficacy, and manage the evolution of herbicide-resistant weeds, Dimethenamid is frequently
tank-mixed with other herbicides. This guide provides a comparative analysis of the synergistic
effects observed when Dimethenamid is combined with other herbicide classes, supported by
experimental data and detailed protocols.

Synergistic Combinations with Dimethenamid

The co-application of Dimethenamid with herbicides from different mode of action groups can
result in synergistic, additive, or antagonistic effects. Synergy, where the combined effect of the
herbicides is greater than the sum of their individual effects, is particularly valuable as it can
lead to improved weed control at lower application rates, reducing both economic and
environmental costs.[1]

Dimethenamid and Glyphosate
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The combination of Dimethenamid with glyphosate has been shown to provide enhanced,
longer-lasting control of undesired plant growth.[1] This synergistic effect allows for effective
weed management at reduced application rates for both active ingredients.[1]

Experimental Data:

Dimethena % Control
Target . Glyphosate % Control .
mid ( kg/ha (Expected Interaction
Weed (kg/ha) (Observed) .
) Additive)
Broadleaf Higher than
0.1-3.0 0.1-3.0 N - Synergy[1]
Weed additive

Experimental Protocol: Post-emergence Application of Dimethenamid and Glyphosate

A method for controlling undesired plant growth in the presence of a crop involves applying a
herbicidally effective aggregate amount of Dimethenamid and glyphosate post-emergence to
the locus of a broadleaf weed. The application rate of Dimethenamid typically ranges from 0.1
to 3.0 kg/ha , with a preferred range of 0.25 to 1.5 kg/ha .[1] The application rate of glyphosate
also ranges from 0.1 to 3.0 kg/ha . Evaluation of weed control is typically conducted at set
intervals after application to determine the percentage of control compared to untreated plots.

Dimethenamid-P and Pendimethalin

Field trials have demonstrated that pre-emergence applications of Dimethenamid-P in
combination with pendimethalin provide effective broad-spectrum weed control in maize. Even
at reduced rates, these mixtures have shown high efficacy against a range of weeds.

Experimental Data: Weed Control Efficacy in Maize

D+P: Dimethenamid-P + Pendimethalin N+R+D: Nicosulfuron + Rimsulfuron + Dicamba T:
Tembotrione M+N: Mesotrione + Nicosulfuron F+J: Foramsulfuron + lodosulfuron N:
Nicosulfuron MSO: Methylated Seed Oil AMN: Ammonium Nitrate
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% Weed Mass % Weed Mass

Treatment Rate (g/ha) Weed Species Reduction Reduction
(2013) (2014)
) >91% (except
D+P 850 + 1000 Multiple _ >91%
field pansy)
_ >91% (except
D+P (75% rate) 637.5 + 750 Multiple ) >91%
field pansy)
D+P (50% rate) 425 + 500 Multiple >78% >91%
D+P (50% rate)
425+500 fb _
fbo N+R+D + Multiple >94% >94%
4+15.6+93.5
MSO + AMN
D+P (50% rate)
fo T+ MSO + 425+500 fb 33 Multiple >85% >94%
AMN
D+P (50% rate)
425+500 fb _
fo M+N + MSO + Multiple >94% >88%
37.5+15
AMN
D+P (50% rate)
425+500 fb ,
fb F+J + MSO + Multiple >94% >94%
7.5+0.25
AMN
D+P (50% rate)
fo N + MSO + 425+500 fb 15 Multiple >94% >94%

AMN

Experimental Protocol: Field Trials of Dimethenamid-P and Pendimethalin in Maize

Field experiments were conducted in a randomized complete block design with four
replications. Maize was planted in late April. Pre-emergence herbicides (Dimethenamid-P +
pendimethalin) were applied after sowing. Post-emergence herbicides were applied when
maize was at the 3-5 leaf stage. Weed control efficacy was assessed by determining the fresh
weight of weeds per square meter in each plot and comparing it to the untreated control.
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Dimethenamid with ACCase and ALS Inhibitors

Research has also documented synergistic interactions between Dimethenamid (a Group 15
herbicide) and herbicides from other groups, such as ACCase inhibitors (Group 1) and ALS
inhibitors (Group 2).

e ACCase Inhibitors (e.g., sethoxydim, fluazifop-P): Studies have shown that combining
Dimethenamid with sethoxydim or fluazifop-P can lead to a synergistic increase in the
control of grass weeds like barnyardgrass, broadleaf signalgrass, johnsongrass, and red
rice. The level of synergism can be influenced by the adjuvant system and the application
rates of the herbicides.

e ALS Inhibitors (e.g., imazethapyr): A synergistic response has also been observed when
Dimethenamid is mixed with imazethapyr for the control of certain grass species.
Interestingly, the synergistic effect with imazethapyr was not significantly impacted by the
adjuvant or the dose.

Visualizing Experimental Workflows and Biological
Pathways

To better understand the evaluation of herbicide synergy and the mode of action of
Dimethenamid, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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